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Compound of Interest

Compound Name: Hydroxycitronellal dimethyl acetal

Cat. No.: B087012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxycitronellal dimethyl acetal is a synthetic fragrance ingredient valued for its delicate,

long-lasting floral scent, reminiscent of lily-of-the-valley. As an acetal of hydroxycitronellal, it

offers enhanced stability in various formulations, particularly in alkaline media, making it a

versatile component in perfumery and cosmetics.[1] This technical guide provides a

comprehensive overview of the chemical properties, structure, and available technical data for

Hydroxycitronellal dimethyl acetal, intended to support research, development, and quality

control activities. While its primary applications are in the fragrance and flavor industries, this

document also addresses the absence of known engagement in biological signaling pathways

relevant to drug development.

Chemical and Physical Properties
The key chemical and physical properties of Hydroxycitronellal dimethyl acetal are

summarized in the tables below. This data is essential for understanding its behavior in various

chemical and physical systems, aiding in formulation development, and ensuring proper

handling and storage.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

IUPAC Name
8,8-dimethoxy-2,6-

dimethyloctan-2-ol
[2][3]

Synonyms

Laurine dimethyl acetal, 1,1-

Dimethoxy-3,7-dimethyl-7-

octanol, Hydroxycitronellal

DMA

[2][4]

CAS Number 141-92-4 [3][5]

Molecular Formula C₁₂H₂₆O₃ [3][5]

Molecular Weight 218.33 g/mol [2][3]

SMILES CC(CCCC(C)(C)O)CC(OC)OC [2][3]

InChI

InChI=1S/C12H26O3/c1-10(9-

11(14-4)15-5)7-6-8-

12(2,3)13/h10-11,13H,6-

9H2,1-5H3

[2][3]

Table 2: Physical and Spectroscopic Properties
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Property Value Reference

Appearance Colorless, slightly oily liquid [2][5]

Odor
Delicate green floral, lily-of-the-

valley note
[1][2]

Boiling Point 252 °C at 760 mmHg [1][2]

Density 0.925 - 0.930 g/cm³ [2][3]

Refractive Index 1.441 - 1.444 at 20°C [2][5]

Solubility
Insoluble in water and glycerol;

soluble in alcohol and oils.
[2][3]

Vapor Pressure
0.001 mmHg at 25 °C

(estimated)
[1]

Flash Point >100 °C [1]

logP (o/w) 1.762 (estimated) [1]

Chemical Structure
Hydroxycitronellal dimethyl acetal is the dimethyl acetal of 7-hydroxy-3,7-dimethyloctanal

(hydroxycitronellal). The structure features a tertiary alcohol at one end of an eight-carbon

chain and a dimethyl acetal group at the other. This structure contributes to its characteristic

odor and chemical stability.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and analysis of

Hydroxycitronellal dimethyl acetal are not extensively documented in publicly available

literature. However, based on general chemical principles and information from various

sources, the following outlines the commonly employed methodologies.

Synthesis: Acid-Catalyzed Acetalization
The most common method for the synthesis of Hydroxycitronellal dimethyl acetal is the

direct acetalization of hydroxycitronellal with methanol in the presence of an acid catalyst.[3]
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General Procedure:

Reactant Mixture: Hydroxycitronellal is dissolved in an excess of methanol. The use of a

solvent such as benzene or toluene can aid in the removal of water via azeotropic distillation.

Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-

toluenesulfonic acid (p-TSA), is added to the mixture.[3]

Reaction: The mixture is stirred, and the reaction progress is monitored. The reaction is

typically carried out at room temperature or with gentle heating. The water formed during the

reaction is removed to drive the equilibrium towards the product.

Neutralization and Workup: Upon completion, the reaction is quenched by neutralizing the

acid catalyst with a weak base (e.g., sodium bicarbonate solution).

Purification: The crude product is then purified. This may involve washing with water to

remove any remaining water-soluble impurities, followed by drying of the organic layer. The

final purification is typically achieved by vacuum distillation.[6]

Analytical Methods: High-Performance Liquid
Chromatography (HPLC)
HPLC is a suitable technique for the analysis and purity assessment of Hydroxycitronellal
dimethyl acetal.

General HPLC Conditions:

Column: A reverse-phase column, such as a C18 or Newcrom R1, is typically used.[4]

Mobile Phase: A mixture of acetonitrile (MeCN) and water is a common mobile phase. The

addition of a small amount of acid, like phosphoric acid, can improve peak shape. For mass

spectrometry (MS) compatibility, formic acid is a preferred alternative.[4]

Detection: UV detection at a low wavelength (e.g., ~210 nm) or a refractive index detector

can be employed. Mass spectrometry can be used for identification.

Flow Rate: A typical flow rate is around 1 mL/min.
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Temperature: The analysis is usually performed at ambient temperature.

Mandatory Visualizations
Synthesis of Hydroxycitronellal Dimethyl Acetal
The following diagram illustrates the acid-catalyzed reaction for the synthesis of

Hydroxycitronellal dimethyl acetal from hydroxycitronellal and methanol.

Reactants

Conditions

Products

Hydroxycitronellal

Acid Catalyst (e.g., H₂SO₄)

Methanol (2 eq.)

Hydroxycitronellal
Dimethyl Acetal

+ H₂O

Water

Click to download full resolution via product page

Caption: Acid-catalyzed synthesis of Hydroxycitronellal dimethyl acetal.

General HPLC Analysis Workflow
This diagram outlines a typical workflow for the analysis of a sample of Hydroxycitronellal
dimethyl acetal using HPLC.
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Caption: General workflow for HPLC analysis.

Biological Activity and Signaling Pathways
A thorough review of the scientific literature indicates that Hydroxycitronellal dimethyl acetal
is primarily used for its olfactory properties in consumer products. There is no evidence to

suggest that it is involved in or has been investigated for its role in specific biological signaling

pathways in the context of drug development. Toxicological assessments have been conducted

to ensure its safety for use in consumer products, with data suggesting it is not genotoxic.[2][7]

Conclusion
Hydroxycitronellal dimethyl acetal is a well-characterized fragrance ingredient with

established chemical and physical properties. Its synthesis is achieved through a
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straightforward acid-catalyzed acetalization, and its purity can be assessed using standard

analytical techniques such as HPLC. For researchers and professionals in the fragrance and

cosmetic industries, this compound offers desirable stability and olfactory characteristics. For

those in drug development, it is important to note the current lack of data linking this molecule

to any known biological signaling pathways. This technical guide provides a foundational

understanding of Hydroxycitronellal dimethyl acetal to support its safe and effective use in

relevant applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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